Cas no 889939-64-4 (C-(3,4-Dimethyl-phenyl)-C-pyridin-4-yl-methylamine)

C-(3,4-Dimethyl-phenyl)-C-pyridin-4-yl-methylamine is a structurally distinct amine compound featuring a hybrid aromatic system, combining a 3,4-dimethylphenyl group and a pyridin-4-yl moiety linked via a methylamine bridge. This molecular architecture confers unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-donating methyl groups and the nitrogen-containing pyridine ring enhances its reactivity in cross-coupling reactions and potential as a ligand in coordination chemistry. Its well-defined stereochemistry and rigid framework contribute to selective binding interactions, useful in drug discovery for targeting specific receptors or enzymes. The compound's stability under standard conditions ensures consistent performance in synthetic applications.

C-(3,4-Dimethyl-phenyl)-C-pyridin-4-yl-methylamine structure

889939-64-4 structure

Product Name:C-(3,4-Dimethyl-phenyl)-C-pyridin-4-yl-methylamine

CAS No:889939-64-4

MF:C₁₄H₁₆N₂

MW:212.290243148804

MDL:MFCD08445741

CID:1079293

PubChem ID:18524004

Update Time:2025-07-02

C-(3,4-Dimethyl-phenyl)-C-pyridin-4-yl-methylamine Chemical and Physical Properties

Names and Identifiers

- C-(3,4-Dimethyl-phenyl)-C-pyridin-4-yl-methylamine
- (3,4-dimethylphenyl)-pyridin-4-ylmethanamine
- AKOS022201820
- 1-(3,4-DIMETHYLPHENYL)-1-(PYRIDIN-4-YL)METHANAMINE
- 889939-64-4
- AKOS000302932
- (3,4-dimethylphenyl)(pyridin-4-yl)methanamine
- MDL： MFCD08445741
- Inchi： 1S/C14H16N2/c1-10-3-4-13(9-11(10)2)14(15)12-5-7-16-8-6-12/h3-9,14H,15H2,1-2H3
- InChI Key： VCAMUPUERIVAPE-UHFFFAOYSA-N
- SMILES： NC(C1C=CN=CC=1)C1C=CC(C)=C(C)C=1

Computed Properties

Exact Mass: 212.131348519g/mol
Monoisotopic Mass: 212.131348519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 38.9Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Melting Point: NA
Boiling Point: 370.6±37.0 °C at 760 mmHg
Vapor Pressure: 0.0±0.8 mmHg at 25°C

C-(3,4-Dimethyl-phenyl)-C-pyridin-4-yl-methylamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

C-(3,4-Dimethyl-phenyl)-C-pyridin-4-yl-methylamine Pricemore >>

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Matrix Scientific	021205-500mg	C-(3,4-Dimethyl-phenyl)-C-pyridin-4-yl-methylamine	889939-64-4		500mg	$322.00	2023-09-09
Matrix Scientific	021205-1g	C-(3,4-Dimethyl-phenyl)-C-pyridin-4-yl-methylamine	889939-64-4		1g	$495.00	2023-09-09
TRC	D948613-5mg	C-(3,4-Dimethyl-phenyl)-C-pyridin-4-yl-methylamine	889939-64-4		5mg	$ 50.00	2022-06-05
TRC	D948613-10mg	C-(3,4-Dimethyl-phenyl)-C-pyridin-4-yl-methylamine	889939-64-4		10mg	$ 65.00	2022-06-05
TRC	D948613-50mg	C-(3,4-Dimethyl-phenyl)-C-pyridin-4-yl-methylamine	889939-64-4		50mg	$ 115.00	2022-06-05
SHENG KE LU SI SHENG WU JI SHU	sc-326564-500 mg	C-(3,4-Dimethyl-phenyl)-C-pyridin-4-yl-methylamine,	889939-64-4		500MG	￥1,955.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-326564-500mg	C-(3,4-Dimethyl-phenyl)-C-pyridin-4-yl-methylamine,	889939-64-4		500mg	￥1955.00	2023-09-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1659138-500mg	(3,4-Dimethylphenyl)(pyridin-4-yl)methanamine	889939-64-4	98%	500mg	￥2719.00	2024-04-26